Cas no 1371569-69-5 (BETP)
BETP structure
Product Name:BETP
CAS No:1371569-69-5
MF:C20H17F3N2O2S
MW:406.421394109726
MDL:MFCD23143626
CID:1064911
PubChem ID:329825551
Update Time:2025-04-20
BETP Chemical and Physical Properties
Names and Identifiers
-
- (4-(3-Benzyloxyphenyl)-2-ethylsulfinyl-6-(trifluoromethyl)pyrimidine
- BETP
- 2-(Ethylsulfinyl)-4-[3-(phenylmethoxy)phenyl]-6-(trifluoromethyl)-pyrimidine
- CHEMBL4303527
- BCP19312
- CS-0028074
- (4-(3-(benzyloxy) phenyl)-2-(ethylsulfinyl)-6-(trifluoromethyl) -pyrimidine
- BETP, >=98% (HPLC)
- NTDFYGSSDDMNHI-UHFFFAOYSA-N
- 4-[3-(BENZYLOXY)PHENYL]-2-(ETHANESULFINYL)-6-(TRIFLUOROMETHYL)PYRIMIDINE
- GLXC-02407
- NCGC00379201-03
- AS-72369
- HY-103546
- AKOS024458341
- 2-ethylsulfinyl-4-(3-phenylmethoxyphenyl)-6-(trifluoromethyl)pyrimidine
- E78417
- SCHEMBL20657432
- 1371569-69-5
- 4-(3-(benzyloxy)phenyl)-2-(ethylsulfinyl)-6-(trifluoromethyl)pyrimidine
- GTPL7585
- 2-(ethylsulfinyl)-4-(3-(phenylmethoxy)phenyl)-6-(trifluoromethyl)pyrimidine
- Q27075182
- DA-51077
-
- MDL: MFCD23143626
- Inchi: 1S/C20H17F3N2O2S/c1-2-28(26)19-24-17(12-18(25-19)20(21,22)23)15-9-6-10-16(11-15)27-13-14-7-4-3-5-8-14/h3-12H,2,13H2,1H3
- InChI Key: NTDFYGSSDDMNHI-UHFFFAOYSA-N
- SMILES: S(CC)(C1=NC(C(F)(F)F)=CC(C2C=CC=C(C=2)OCC2C=CC=CC=2)=N1)=O
Computed Properties
- Exact Mass: 406.09628345g/mol
- Monoisotopic Mass: 406.09628345g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Solubility: DMSO: soluble5mg/mL, clear (warmed)
BETP Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305 + P351 + P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
BETP Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-TL615-25mg |
BETP |
1371569-69-5 | ≥98% (HPLC) | 25mg |
¥3625.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-TL615-1mg |
BETP |
1371569-69-5 | ≥98% (HPLC) | 1mg |
¥340.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-TL615-5mg |
BETP |
1371569-69-5 | ≥98% (HPLC) | 5mg |
¥1154.0 | 2022-02-28 | |
| MedChemExpress | HY-103546-10mM*1mLinDMSO |
BETP |
1371569-69-5 | 99.24% | 10mM*1mLinDMSO |
¥1210 | 2022-02-25 | |
| MedChemExpress | HY-103546-5mg |
BETP |
1371569-69-5 | 99.24% | 5mg |
¥950 | 2024-04-20 | |
| MedChemExpress | HY-103546-10mg |
BETP |
1371569-69-5 | 99.24% | 10mg |
¥1480 | 2024-04-20 | |
| MedChemExpress | HY-103546-25mg |
BETP |
1371569-69-5 | 99.24% | 25mg |
¥2950 | 2024-04-20 | |
| MedChemExpress | HY-103546-50mg |
BETP |
1371569-69-5 | 99.24% | 50mg |
¥4300 | 2024-04-20 | |
| MedChemExpress | HY-103546-100mg |
BETP |
1371569-69-5 | 99.24% | 100mg |
¥6250 | 2024-04-20 | |
| Axon Medchem | 2259-10 mg |
BETP |
1371569-69-5 | 99% | 10mg |
€105.00 | 2023-07-10 |
BETP Related Literature
-
Wei-Guo Jia,Yuan-Chen Dai,Hai-Ning Zhang,Xiaojing Lu,En-Hong Sheng RSC Adv. 2015 5 29491
-
Ina Bisha,Alessandra Magistrato RSC Adv. 2016 6 9522
-
Gordana Kocic,Katarina Tomovic,Hristina Kocic,Dusan Sokolovic,Branka Djordjevic,Svetlana Stojanovic,Ivana Arsic,Andrija Smelcerovic RSC Adv. 2017 7 1271
-
Han Zhang,Jiafei Zhu,Tianxu Fang,Meng Li,Guojun Chen,Qian Chen J. Mater. Chem. B 2022 10 7183
-
Jeroen S. Dickschat,Patrick Rabe,Christian A. Citron Org. Biomol. Chem. 2015 13 1954
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